Cas no 1805514-37-7 (Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate)

• Product Name: Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate
• CAS No: 1805514-37-7
• MF: C₁₁H₅F₆NO₂
• MW: 297.153323888779
• CID: 4954778
• Update Time: 2025-06-15

Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate

• Inchi： 1S/C11H5F6NO2/c1-20-9(19)6-2-5(10(12,13)14)3-8(7(6)4-18)11(15,16)17/h2-3H,1H3
• InChI Key： UFOQKFKOIARTIR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(=O)OC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate

Recent Advances in the Application of Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate (CAS: 1805514-37-7) in Chemical Biology and Pharmaceutical Research

Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate (CAS: 1805514-37-7) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and cyano functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents, highlighting its importance in the field of chemical biology.

One of the key areas of research involving Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate is its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small-molecule drugs, but the unique steric and electronic properties of this compound make it an attractive scaffold for designing inhibitors. Recent work published in the Journal of Medicinal Chemistry demonstrated its use in the development of inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy. The study reported improved binding affinity and selectivity compared to earlier analogs, underscoring the compound's potential in oncology.

In addition to its applications in oncology, Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate has been investigated for its utility in central nervous system (CNS) drug discovery. A 2023 study in ACS Chemical Neuroscience highlighted its incorporation into novel GABA_A receptor modulators. The trifluoromethyl groups were found to enhance the lipophilicity and blood-brain barrier permeability of the resulting compounds, addressing a common challenge in CNS drug development. The study reported promising preclinical results, with one derivative showing anxiolytic activity in rodent models without the sedative side effects typical of benzodiazepines.

Another emerging application of this compound is in the field of positron emission tomography (PET) tracer development. Researchers have utilized its structure as a basis for designing fluorine-18 labeled probes for imaging studies. A recent publication in the Journal of Nuclear Medicine described the synthesis and evaluation of a radiolabeled analog for imaging neuroinflammation. The compound exhibited favorable pharmacokinetics and high target specificity in preclinical models, suggesting its potential for clinical translation in neurodegenerative disease diagnostics.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate and its derivatives. A 2024 paper in Organic Process Research & Development reported a scalable, continuous-flow synthesis method that significantly improved yield and reduced waste generation compared to traditional batch processes. This methodological advancement is particularly important given the growing demand for this compound in both academic and industrial research settings.

Looking forward, the unique properties of Methyl 3,5-bis(trifluoromethyl)-2-cyanobenzoate continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its use in covalent inhibitor design, where the cyano group can serve as a warhead for targeted covalent modification of proteins. Additionally, its potential in agrochemical development is being investigated, with preliminary studies showing activity against plant pathogens. As synthetic methodologies evolve and our understanding of structure-activity relationships deepens, this compound is likely to remain a valuable tool in chemical biology and drug discovery efforts.